2-(2,6-dioxopiperidin-1-yl)-N-((5-methylisoxazol-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(2,6-dioxopiperidin-1-yl)-N-[(5-methyl-1,2-oxazol-4-yl)methyl]ethanesulfonamide
• InChI: InChI=1S/C12H17N3O5S/c1-9-10(7-13-20-9)8-14-21(18,19)6-5-15-11(16)3-2-4-12(15)17/h7,14H,2-6,8H2,1H3
• InChI Key: NICQWODCBZERPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNS(=O)(=O)CCN2C(=O)CCCC2=O
• Molecular Formula: C12H17N3O5S
• Molecular Weight: 315.35 g/mol

Description

2-(2,6-dioxopiperidin-1-yl)-N-((5-methylisoxazol-4-yl)methyl)ethanesulfonamide, commonly known as DPPE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPPE is a sulfonamide derivative that has been shown to exhibit promising pharmacological properties, making it a potential candidate for drug development. In

Scientific Research Applications

Synthesis and Biological Screening

This compound is part of a broader category of ethylated sulfonamides incorporating different moieties for enhanced biological activity. Studies have shown that incorporating specific moieties can lead to compounds with significant inhibitory effects on various enzymes, including lipoxygenase, acetylcholinesterase, butyrylcholinesterase, and α-glucosidase, and display antibacterial properties (M. Irshad et al., 2016).

Molecular Docking Studies

These studies involve the computational observation of interactions between synthesized compounds and target enzymes. The process helps in understanding the binding affinities and mechanistic action of these compounds at a molecular level, correlating experimental results with theoretical predictions (M. Irshad et al., 2016).

Enzyme Inhibition and DFT Calculations

The synthesized compounds have been evaluated for their effects on various enzyme activities, demonstrating significant inhibitory action on enzymes like cholesterol esterase, tyrosinase, and α-amylase. These findings are supported by density functional theory (DFT) calculations, which provide a deeper understanding of the compounds' interactions at an atomic level (S. Alyar et al., 2019).

Anticancer and Anti-HCV Agents

Further research into derivatives of this compound has shown potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These activities were evaluated through various assays, indicating the compound's potential in therapeutic applications beyond its initial scope (Ş. Küçükgüzel et al., 2013).

Antibacterial and Antifungal Activity

The compound's derivatives have also been explored for their antibacterial and antifungal activities, showing effectiveness against a range of Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. This broad spectrum of activity highlights its potential in addressing various microbial infections (S. Y. Hassan, 2013).